Cas no 1199773-67-5 (Tert-Butyl 2-(4-bromo-1H-pyrazol-1-yl)acetate)

• Product Name: Tert-Butyl 2-(4-bromo-1H-pyrazol-1-yl)acetate
• CAS No: 1199773-67-5
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• MDL: MFCD13193178
• CID: 2131915
• PubChem ID: 70847699
• Update Time: 2024-11-03

Tert-Butyl 2-(4-bromo-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(4-Bromo-1H-pyrazol-1-yl)acetate
• YXXOBOFWHNUWGT-UHFFFAOYSA-N
• 1H-Pyrazole-1-acetic acid, 4-bromo-, 1,1-dimethylethyl ester
• AK543832
• tert-butyl 2-(4-bromopyrazol-1-yl)acetate
• tert-butyl[4-bromo-1H-pyrazol-1-yl]acetate
• tert-Butyl [4-bromo-1H-pyrazol-1-yl]acetate
• DB-371815
• A1-01126
• tert-Butyl2-(4-bromo-1H-pyrazol-1-yl)acetate
• SCHEMBL13172593
• tert-Butyl 4-Bromopyrazole-1-acetate
• MFCD13193178
• DS-19254
• 1199773-67-5
• CS-0149762
• ZXB77367
• AKOS030524049
• SY289699
• C71674
• F2147-7263
• Tert-Butyl 2-(4-bromo-1H-pyrazol-1-yl)acetate

• MDL： MFCD13193178
• Inchi： 1S/C9H13BrN2O2/c1-9(2,3)14-8(13)6-12-5-7(10)4-11-12/h4-5H,6H2,1-3H3
• InChI Key： YXXOBOFWHNUWGT-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives